Cas no 2248363-06-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2248363-06-4
• MF: C₁₆H₁₄N₄O₅
• MW: 342.306163311005
• CID: 6485620
• PubChem ID: 165718851
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate
• EN300-6518464
• 2248363-06-4

• Inchi： 1S/C16H14N4O5/c1-8-7-12(9(2)19(8)18-16(17)24)15(23)25-20-13(21)10-5-3-4-6-11(10)14(20)22/h3-7H,1-2H3,(H3,17,18,24)
• InChI Key： SKIQYQOONMZLFF-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)N(C=1C)NC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 342.09641956g/mol
• Monoisotopic Mass: 342.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No: 2248363-06-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2248363-06-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of both dioxo and carbamoylamino substituents in the molecule suggests potential roles in modulating biological pathways, making it a subject of intense research interest.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate incorporates elements that are commonly found in biologically active molecules. The isoindole core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The dioxo group, often present as a ketone or ester derivative, introduces polarizability and reactivity that can be exploited in drug design. Meanwhile, the carbamoylamino functionality adds an amine moiety linked to a carbamate group, which is frequently employed in the development of bioactive compounds due to its versatility in forming hydrogen bonds and participating in salt formation.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with complex heterocyclic structures. The combination of dioxo, carbamoylamino, and pyrrole moieties in this compound positions it as a promising candidate for further investigation. Research has indicated that such structural features can enhance binding affinity to biological receptors and improve metabolic stability. For instance, studies on related isoindole derivatives have shown that modifications at the dioxo and pyrrole positions can significantly influence the pharmacokinetic properties of the molecule.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate presents a formidable challenge due to its complex architecture. Advanced synthetic methodologies are required to construct the desired framework while maintaining high chemical purity. Techniques such as multi-step organic synthesis involving cyclization reactions, nucleophilic substitutions, and functional group transformations are typically employed. The introduction of the carbamoylamino group requires careful control to avoid unwanted side reactions, ensuring the integrity of the overall molecular structure.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that derivatives with similar structural motifs may exhibit activities relevant to neurological disorders, inflammation, and cancer. The ability of the dioxo group to engage with specific binding pockets on target proteins and the presence of multiple hydrogen bond donors/acceptors from the carbamoylamino moiety make this compound an attractive scaffold for drug discovery. Furthermore, the dimethyl substitution at the pyrrole ring may contribute to improved solubility and bioavailability.

The chemical behavior of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylate is influenced by its functional groups and electronic distribution. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing its structure and confirming its identity. Additionally, computational chemistry methods can provide insights into its molecular interactions by predicting binding affinities and identifying potential binding sites on biological targets.

In conclusion, 1, this compound represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its synthesis presents unique challenges but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for complex heterocyclic molecules, 2, compounds like this one are poised to play a crucial role in addressing unmet medical needs.